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Compound of Interest

Compound Name:
3-(Chloromethyl)-2-methylpyridine

hydrochloride

Cat. No.: B1357104 Get Quote

Essential Safety and Handling Guide for 3-
(Chloromethyl)-2-methylpyridine Hydrochloride
Disclaimer: No specific Safety Data Sheet (SDS) is available for 3-(Chloromethyl)-2-
methylpyridine hydrochloride. The following guidance is based on data from structurally

similar compounds, including 3-(Chloromethyl)pyridine hydrochloride, 3-(Chloromethyl)-5-

methylpyridine hydrochloride, and 2-(Chloromethyl)-3-methylpyridine hydrochloride. It is

imperative to handle this compound with extreme caution and to conduct a thorough risk

assessment before use.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 3-(Chloromethyl)-2-methylpyridine hydrochloride.

The information is designed to be a primary resource for immediate safety protocols,

operational plans, and disposal procedures.

Hazard Identification and Classification
Based on analogous compounds, 3-(Chloromethyl)-2-methylpyridine hydrochloride is

anticipated to possess significant health hazards. The following table summarizes the likely

GHS classifications.
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed.[1][2][3][4][5]

Skin Corrosion/Irritation (Category 1B/2)
H314/H315: Causes severe skin burns and eye

damage or causes skin irritation.[2][3][4][5][6]

Serious Eye Damage/Eye Irritation (Category

1/2A)

H318/H319: Causes serious eye damage or

causes serious eye irritation.[3][5][6]

Germ Cell Mutagenicity (Category 2) H341: Suspected of causing genetic defects.[2]

Specific Target Organ Toxicity — Single

Exposure (Category 3)
H335: May cause respiratory irritation.[3][6]

Corrosive to Metals (Category 1) H290: May be corrosive to metals.[2]

Personal Protective Equipment (PPE) Requirements
Strict adherence to the following PPE requirements is mandatory to minimize exposure risk.
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Body Part Required PPE Specifications

Eyes/Face
Safety Goggles and Face

Shield

Goggles should be chemical

splash-proof. A face shield

should be worn over goggles

for maximum protection.[1][2]

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for any tears or

punctures before use.[7]

Body Laboratory Coat

A fully buttoned lab coat is

required. Consider a

chemically resistant apron for

added protection during

dispensing or transfers.

Respiratory Respirator

Use a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and acid gases, especially

when handling the powder

outside of a certified chemical

fume hood or if dust is

generated.[1][2]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

All handling of 3-(Chloromethyl)-2-methylpyridine hydrochloride must be conducted

within a certified chemical fume hood.[6]

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.[7]

Prepare all necessary equipment and reagents before starting work to minimize time spent

handling the chemical.
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Designate a specific area within the fume hood for the handling of this compound.

2. Weighing and Dispensing:

Wear all required PPE before handling the container.

Carefully open the container, avoiding the creation of dust.

Use a spatula or other appropriate tool to weigh the desired amount of the compound onto a

tared weigh boat or into a suitable container.

Close the primary container tightly immediately after dispensing.

3. In Solution:

When dissolving the compound, add it slowly to the solvent to avoid splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature.

Keep the container with the solution covered as much as possible.

4. Post-Handling:

Thoroughly decontaminate all surfaces and equipment that came into contact with the

chemical using a suitable solvent (e.g., isopropanol), followed by soap and water.

Remove PPE carefully, avoiding self-contamination. Gloves should be removed last.

Wash hands thoroughly with soap and water after removing PPE.

Spill and Emergency Response Plan
1. Small Spills (in a chemical fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or

vermiculite.[8]
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Carefully sweep up the absorbed material and place it into a labeled, sealed container for

hazardous waste disposal.[2][3]

Decontaminate the spill area as described in the post-handling protocol.

2. Large Spills (outside a chemical fume hood):

Evacuate the laboratory immediately and alert others.

Close the laboratory doors and prevent entry.

Contact the institution's emergency response team or environmental health and safety office.

Provide details of the spilled chemical.

3. Personal Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate

medical attention.[2][7][9]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.[6][9]

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[7][9]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[4][6]

Disposal Plan
All waste containing 3-(Chloromethyl)-2-methylpyridine hydrochloride, including

contaminated PPE and absorbent materials, must be disposed of as hazardous waste.

Collect waste in a clearly labeled, sealed, and chemically compatible container.
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Follow all institutional, local, and national regulations for hazardous waste disposal. Do not

dispose of this chemical down the drain.[2][10]

Safe Handling Workflow
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Caption: Logical workflow for the safe handling of 3-(Chloromethyl)-2-methylpyridine
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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